2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile

• Molecular Formula: C12H12N6O
• Molecular Weight: 256.26 g/mol
• IUPAC Name: 2-amino-4-(cyanomethyl)-6-(3-hydroxypropylamino)pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C12H12N6O/c13-3-2-8-9(6-14)11(16)18-12(10(8)7-15)17-4-1-5-19/h19H,1-2,4-5H2,(H3,16,17,18)
• InChI Key: ZSDMGENYQYASRL-UHFFFAOYSA-N
• SMILES: C(CNC1=C(C(=C(C(=N1)N)C#N)CC#N)C#N)CO

Description

2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile, also known as ACPD, is a chemical compound that belongs to the pyridine family. ACPD is a potent agonist of metabotropic glutamate receptors (mGluRs) and is widely used in scientific research to study the function and signaling pathways of these receptors.

Mechanism of Action

2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile acts as an agonist of mGluRs, specifically the group I and II receptors. Upon binding to these receptors, 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile induces a conformational change that activates downstream signaling pathways, including the phospholipase C (PLC) pathway and the mitogen-activated protein kinase (MAPK) pathway. These pathways are involved in a variety of physiological processes, including synaptic plasticity, learning and memory, and pain perception.
Biochemical and Physiological Effects:
2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile can enhance synaptic transmission and induce long-term potentiation (LTP) in the hippocampus, a brain region involved in learning and memory. 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile has also been shown to modulate pain perception by activating mGluRs in the spinal cord.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile in lab experiments is its potency and specificity for mGluRs. 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile is a highly selective agonist of mGluRs, making it a valuable tool for studying these receptors. However, one limitation of using 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile is its potential toxicity. 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile has been shown to induce seizures in animal models at high doses, highlighting the need for caution when using this compound in lab experiments.

Future Directions

There are several future directions for research involving 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile. One area of interest is the role of mGluRs in neurological disorders, such as Alzheimer's disease and schizophrenia. 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile may be a valuable tool for studying the function of these receptors in these disorders and identifying potential therapeutic targets. Additionally, there is interest in developing more potent and selective agonists of mGluRs, which could have therapeutic applications in a variety of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile involves the reaction of 2-amino-4-chloromethyl-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile with sodium cyanide in the presence of a palladium catalyst. The resulting compound is then treated with hydrochloric acid to obtain 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile.

Scientific Research Applications

2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile is widely used in scientific research to study the function and signaling pathways of metabotropic glutamate receptors (mGluRs). These receptors are involved in a variety of physiological processes, including synaptic plasticity, learning and memory, and pain perception. 2-Amino-4-(cyanomethyl)-6-((3-hydroxypropyl)amino)pyridine-3,5-dicarbonitrile has been shown to activate mGluRs and modulate their downstream signaling pathways, making it a valuable tool for studying these receptors.